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Compound of Interest

Compound Name: 2-Nitroazobenzene

Cat. No.: B8693682

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Nitroazobenzene, a
chemical compound utilized in various research and development applications. Due to the
limited availability of specific toxicological data for this compound, this document also draws
upon information from structurally related aromatic nitro compounds to provide a thorough
overview of potential hazards and necessary precautions.

Hazard Identification and Classification

2-Nitroazobenzene is classified as an irritant. Direct contact can cause irritation to the skin,
eyes, and respiratory system.[1] While specific acute toxicity data for 2-Nitroazobenzene is not
readily available, related aromatic nitro compounds are known to be toxic if swallowed, in
contact with skin, or if inhaled.[1] Some aromatic nitro compounds are also suspected of
causing cancer and reproductive toxicity. Therefore, it is crucial to handle 2-Nitroazobenzene
with a high degree of caution.

GHS Hazard Statements:
e H315: Causes skin irritation.[1]
o H319: Causes serious eye irritation. [cite:

o H335: May cause respiratory irritation.[1]
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Physical and Chemical Properties

A summary of the known physical and chemical properties of 2-Nitroazobenzene is provided in
the table below.

Property Value
Molecular Formula C12H9N302
Molecular Weight 227.22 g/mol
Appearance Not specified
Odor Not specified
Melting Point Not available
Boiling Point Not available
Flash Point Not available
Solubility Not available

Toxicological Data

Specific quantitative toxicological data for 2-Nitroazobenzene, such as LD50 and LC50 values,
are not available.[1] However, data for the related compound, nitrobenzene, is provided below
for context. Aromatic nitro compounds are generally absorbed through the skin and can cause
methemoglobinemia, a condition where the blood's ability to carry oxygen is reduced.

Compound Route Species LD50/LC50
Nitrobenzene Oral Mouse 590 mg/kg
Nitrobenzene Dermal Rat 2100 mg/kg
Nitrobenzene Dermal Rabbit 760 mg/kg

Experimental Protocols and Handling Precautions

Strict adherence to safety protocols is mandatory when handling 2-Nitroazobenzene.
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Personal Protective Equipment (PPE)

A diagram illustrating the recommended PPE for handling 2-Nitroazobenzene is provided
below.

Work in a well-ventilated area Wear safety glasses with
(e.9., fume hood) side-shields or goggles

Wear chemically resistant gloves
(e.g., nitrile)

Handling 2-Nitroazobenzene

Click to download full resolution via product page

Figure 1: Recommended Personal Protective Equipment Workflow.

Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing.[1] Wash hands thoroughly after
handling. Avoid breathing dust or fumes. Use only in a well-ventilated area, preferably a
chemical fume hood.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances and sources of ignition.

First Aid Measures

A logical workflow for first aid response is depicted below.
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First Aid Response

Exposure to 2-Nitroazobenzene

Skin Contact Eye Contact Inhalation Ingestion

Immediately wash with Rinse cautiously with water Move person to fresh air.
plenty of soap and water. for several minutes. Keep at rest in a position
Remove contaminated clothing. Remove contact lenses, if present. comfortable for breathing.

Rinse mouth.
Do NOT induce vomiting.

Seek immediate
medical advice/attention

Click to download full resolution via product page

Figure 2: First Aid Response Workflow.

Accidental Release Measures

In case of a spill, prevent further leakage if it is safe to do so.[2] Absorb the spill with an inert
material and place it into a suitable disposal container.[2] Do not let the product enter drains or

waterways.[2]

Potential Signaling Pathways in Toxicity

The toxicity of aromatic nitro compounds is often linked to their metabolic activation. The
following diagram illustrates a generalized metabolic pathway for nitroaromatic compounds,
which may be relevant for understanding the potential toxicity of 2-Nitroazobenzene. The
primary mechanism involves the reduction of the nitro group.[3]
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Generalized Metabolic Pathway of Nitroaromatic Compounds

Nitroaromatic Compound
(e.g., 2-Nitroazobenzene)

itroreductases
Nitrosoaromatic Intermediate

itroreductases

N-Hydroxylaminoaromatic
Intermediate

Aminoaromatic Metabolite DNA Adducts

Click to download full resolution via product page

Figure 3: Generalized Metabolic Activation of Nitroaromatic Compounds.

The reduction of the nitro group can lead to the formation of reactive intermediates, such as N-
hydroxylamines, which can bind to DNA and other macromolecules, potentially leading to
cellular damage and carcinogenicity.[3]

Disposal Considerations

Dispose of 2-Nitroazobenzene and its containers in accordance with local, regional, and

national regulations.[2] It is recommended to use a licensed professional waste disposal
service.
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Conclusion

While specific toxicological data for 2-Nitroazobenzene is limited, its classification as an irritant
and the known hazards of related aromatic nitro compounds necessitate stringent safety
precautions. Researchers, scientists, and drug development professionals must employ
appropriate engineering controls, personal protective equipment, and handling procedures to
minimize exposure and mitigate risks. Understanding the potential metabolic activation
pathways can further inform risk assessment and the development of safe laboratory practices.
mitigate risks. Understanding the potential metabolic activation pathways can further inform risk
assessment and the development of safe laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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